Cas no 2228500-68-1 (tert-butyl N-4-chloro-2-(2,2-difluoro-1-hydroxyethyl)phenylcarbamate)

• Product Name: tert-butyl N-4-chloro-2-(2,2-difluoro-1-hydroxyethyl)phenylcarbamate
• CAS No: 2228500-68-1
• MF: C₁₃H₁₆ClF₂NO₃
• MW: 307.720849990845
• CID: 6197583
• PubChem ID: 165880832
• Update Time: 2025-10-19

tert-butyl N-4-chloro-2-(2,2-difluoro-1-hydroxyethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-chloro-2-(2,2-difluoro-1-hydroxyethyl)phenylcarbamate
• 2228500-68-1
• EN300-1872072
• tert-butyl N-[4-chloro-2-(2,2-difluoro-1-hydroxyethyl)phenyl]carbamate

• Inchi： 1S/C13H16ClF2NO3/c1-13(2,3)20-12(19)17-9-5-4-7(14)6-8(9)10(18)11(15)16/h4-6,10-11,18H,1-3H3,(H,17,19)
• InChI Key： KCQILPQQYYIBKT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(C(F)F)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 307.0786774g/mol
• Monoisotopic Mass: 307.0786774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-4-chloro-2-(2,2-difluoro-1-hydroxyethyl)phenylcarbamate

Research Brief on tert-Butyl N-4-chloro-2-(2,2-difluoro-1-hydroxyethyl)phenylcarbamate (CAS: 2228500-68-1)

In recent years, the compound tert-butyl N-4-chloro-2-(2,2-difluoro-1-hydroxyethyl)phenylcarbamate (CAS: 2228500-68-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoro-hydroxyethyl and carbamate functional groups, has shown promising potential in various therapeutic applications, particularly in the development of enzyme inhibitors and prodrugs. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, biological activity, and potential clinical relevance.

The synthesis of tert-butyl N-4-chloro-2-(2,2-difluoro-1-hydroxyethyl)phenylcarbamate involves a multi-step process, often starting from 4-chloro-2-(2,2-difluoroacetyl)phenol. Recent studies have optimized the reaction conditions to improve yield and purity, with particular emphasis on the selective reduction of the difluoroacetyl group to the hydroxyethyl moiety. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound, ensuring its structural integrity and confirming the presence of key functional groups.

One of the most notable applications of this compound lies in its role as a precursor or intermediate in the synthesis of biologically active molecules. Researchers have explored its utility in the development of novel protease inhibitors, leveraging the carbamate group's ability to interact with enzyme active sites. Additionally, the difluoro-hydroxyethyl moiety has been implicated in enhancing the metabolic stability of resulting drug candidates, a critical factor in pharmacokinetic optimization. Recent in vitro studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific serine proteases, suggesting potential applications in treating conditions such as thrombosis and inflammatory diseases.

Further investigations into the mechanism of action of tert-butyl N-4-chloro-2-(2,2-difluoro-1-hydroxyethyl)phenylcarbamate have revealed its ability to modulate key signaling pathways. For instance, studies have shown that this compound can influence the NF-κB pathway, which plays a central role in inflammation and immune responses. These findings have spurred interest in its potential as a lead compound for developing anti-inflammatory agents. Moreover, preliminary in vivo studies in animal models have indicated favorable bioavailability and tissue distribution profiles, further supporting its therapeutic potential.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as scalability of synthesis, potential off-target effects, and long-term toxicity need to be addressed in future research. However, the growing body of evidence underscores the importance of tert-butyl N-4-chloro-2-(2,2-difluoro-1-hydroxyethyl)phenylcarbamate as a valuable tool in drug discovery and a potential candidate for further development. Continued exploration of its chemical and biological properties is expected to yield new insights and applications in the coming years.